2-[(Cyclopent-3-en-1-yl)methoxy]pyridine-3-carbonitrile

• IUPAC Name: 2-(cyclopent-3-en-1-ylmethoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H12N2O/c13-8-11-6-3-7-14-12(11)15-9-10-4-1-2-5-10/h1-3,6-7,10H,4-5,9H2
• InChI Key: CUSVTIQOUPHFOM-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC1COC2=C(C=CC=N2)C#N
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• CAS No.: 2200178-55-6

Description

2-[(Cyclopent-3-en-1-yl)methoxy]pyridine-3-carbonitrile, also known as CP-868,596, is a small-molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It is a potent and selective inhibitor of the EGFR that has been shown to have anti-tumor activity in preclinical models of cancer.

Scientific Research Applications

Synthesis and Antibacterial Activity

The chemical compound 2-[(Cyclopent-3-en-1-yl)methoxy]pyridine-3-carbonitrile and its derivatives have been explored for their synthesis and antibacterial activity. Research demonstrates that novel 4-pyrrolidin-3-cyanopyridine derivatives, obtained from related compounds, exhibit antimicrobial activity against a variety of aerobic and anaerobic bacteria. These derivatives, including those with methoxy, phenoxy, and aminoethylthio substituents, showed minimal inhibitory concentration values ranging from 6.2 to 100 µg/mL against 26 bacterial strains, indicating potent antibacterial properties (Bogdanowicz et al., 2013).

Structural Analysis

Another aspect of scientific research involving this compound focuses on structural analysis. For instance, the crystal structures of specific derivatives of this compound were determined using X-ray diffraction. This structural analysis provides valuable insights into the molecular configuration and bonding interactions within the compound and its derivatives, which are crucial for understanding their chemical behavior and potential applications in materials science and molecular engineering (Moustafa & Girgis, 2007).

Inhibitors of SARS-CoV-2 RdRp

The exploration of derivatives of this compound as potential inhibitors of SARS-CoV-2 RdRp (RNA-dependent RNA polymerase) highlights the compound's significance in antiviral research. A study conducted on azafluorene derivatives, related to the core structure of this compound, demonstrated their binding efficacy to the RdRp enzyme of SARS-CoV-2. This research presents a promising avenue for the development of novel antiviral agents against COVID-19 and possibly other RNA virus infections (Venkateshan et al., 2020).